2-Chloroethanol

• CAS No.: 107-07-3
• Product Name: 2-Chloroethanol
• Molecular Formula: C2H5ClO; ClCH2CH2OH; C2H5ClO
• Molecular Weight: 80.51 g/mol
• IUPAC Name: 2-chloroethanol
• Standard InChI: InChI=1S/C2H5ClO/c3-1-2-4/h4H,1-2H2
• Standard InChIKey: SZIFAVKTNFCBPC-UHFFFAOYSA-N
• Impurities: THE COMMERCIAL PRODUCT CONTAINS AS ITS CHIEF IMPURITIES ETHYLENE DICHLORIDE & DICHLOROETHYL ETHER.
• SMILES: C(CCl)O
• Canonical SMILES: C(CCl)O
• Boiling Point: 262 °F at 760 mm Hg (EPA, 1998); 128.6 °C; 128-130 °C @ 760 MM HG; 128-130 °C; 262°F
• Colorform: COLORLESS GLYCERINE-LIKE LIQ; Colorless liquid.
• Density: 1.197 (EPA, 1998); 1.197 @ 20 °C/4 °C; Relative density (water = 1): 1.2; 1.20
• Flash Point: 140 °F (EPA, 1998); 105 °F (40 °C) (open cup); 60 °C c.c.; 140°F
• Melting Point: -89.5 °F (EPA, 1998); -67.5 °C; -67 °C; -90°F
• Physical Description: Ethylene chlorohydrin is a colorless liquid with an ether-like odor. It is soluble in water and is also a combustible liquid. Its vapors are heavier than air and it is very toxic by inhalation and skin absorption. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a faint, ether-like odor.
• Description: 2-chloroethanol is a chloroethanol carrying a chloro substituent at position 2. It has a role as a xenobiotic metabolite.; Ethylene Chlorohydrin is an organochlorine compound and hazardous substance. Ethylene chlorohydrin is used as a solvent and in the manufacture of a variety of industrial agents.; Ethylene chlorohydrin is a colorless liquid with an ether-like odor. It is soluble in water and is also a combustible liquid. Its vapors are heavier than air and it is very toxic by inhalation and skin absorption. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects.
• Shelf Life: IT EVAPORATES READILY AT ROOM TEMPERATURE
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 12.42 M; SOL IN ALL PROPORTIONS IN WATER, ALC, ORG SOLVENTS; SLIGHTLY SOL IN ETHER; SOL IN VARIOUS RESINS; Infinitely soluble in aqueous solution (1X10+6 mg/l @ 25 °C); Solubility in water: miscible; Miscible
• Synonyms: 1-Chloro-2-hydroxyethane; 2-Chloro-1-ethanol; 2-Chloro-1-hydroxyethane; 2-Chloroethanol; 2-Chloroethyl Alcohol; 2-Hydroxyethyl Chloride; Chloroethanol; Ethene Chlorohydrin; Ethylchlorohydrin; Ethylene Chlorhydrin; Ethylene Chlorohydrin; Glycol Chloro
• Vapor Density: 2.78 (EPA, 1998) (Relative to Air); 2.78 (AIR= 1); Relative vapor density (air = 1): 2.78; 2.78
• Vapor Pressure: 4.9 mm Hg (EPA, 1998); 7.18 mmHg; 4.9 MM HG @ 20 °C; Vapor pressure, kPa at 20 °C: 0.65; 5 mmHg
• PubChem Compound: 34
• Last Modified: Nov 11 2021